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L-Threoninol, systematically known as (2R,3R)-2-aminobutane-1,3-diol, is a chiral amino
alcohol derived from the essential amino acid L-threonine.[1] Its structural relationship to a
naturally occurring amino acid provides a readily available source of stereochemically defined
carbons, making it an invaluable chiral building block in synthetic chemistry.[2][3] The presence
of two adjacent stereocenters and versatile amino and hydroxyl functional groups allows for its
application in a wide array of chemical transformations.[3] For researchers and professionals in
drug development and materials science, a thorough understanding of L-Threoninol's
physical, chemical, and spectroscopic properties is paramount for its effective use in the
synthesis of complex, biologically active molecules, chiral ligands, and pharmaceuticals.[2][3]
[4] This guide offers a comprehensive overview of these core properties, grounded in
established experimental data, to support its application in advanced scientific research.

Core Physicochemical Properties

The utility of L-Threoninol in a laboratory or industrial setting is dictated by its fundamental
physical and chemical characteristics. These properties influence everything from solvent
selection and reaction conditions to purification strategies and storage requirements.
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Summary of Physical Data

The following table consolidates the key quantitative physical properties of L-Threoninol for
quick reference.

Property Value Source(s)
Molecular Formula C4H11NO2 [11[4]5][6]
Molecular Weight 105.14 g/mol [L1I5161[7]
CAS Number 3228-51-1 [L1[4115107]

Colorless or white crystalline

Appearance solid; may appear as a light [11[7118]
yellow oll
Melting Point 49-54 °C [1][8][°][10]
Boiling Point ~120 °C (at reduced pressure) [1]181191[10]
Density ~1.118 g/cm?3 (Predicted) [1]8]
Water Solubility Soluble [1][8]
Organic Solubilty Soluble in alcohol solvents like o
ethanol.
Specific Optical Rotation [0]29/D: -4.2° (c=1 in H20) [7]
[a]: +6.5° (c=1 in EtOH) [1][8][10]
pKa 12.61 (Predicted) [8]
XLogP3-AA -1.6 [5]
Topological Polar Surface Area  66.5 A2 [5]

Detailed Property Analysis

o Stereochemistry and Optical Activity: L-Threoninol possesses two chiral centers at the C2
and C3 positions, with an (2R,3R) absolute configuration.[5] This chirality is the source of its
optical activity, the ability to rotate the plane of polarized light.[11] The specific rotation value
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is highly dependent on the solvent used, as evidenced by the negative rotation in water
(-4.2°) and a positive rotation in ethanol (+6.5°).[1][8] This phenomenon, where the solvent
influences the magnitude and even the sign of optical rotation, is critical for polarimetric
analysis and underscores the importance of precise reporting of measurement conditions.
[12]

o Solubility Profile: L-Threoninol is soluble in water and other polar protic solvents like
ethanol.[1][8] This solubility is attributed to its three hydrogen bond donor groups (two
hydroxyls, one amine) and three hydrogen bond acceptor groups (two hydroxyls, one
amine), which readily interact with polar solvent molecules.[5] Its hydrophilic nature
(XLogP3-AA of -1.6) is a key consideration for its use in aqueous reaction media or during
workup procedures involving solvent extraction.[5]

o Thermal Properties: With a relatively low melting point of 49-54 °C, L-Threoninol is a solid
at standard room temperature but can be easily melted for handling or use in solvent-free
reactions.[1] Its boiling point is reported at reduced pressure, indicating that it is susceptible
to decomposition at higher temperatures under atmospheric pressure.[1][9] Therefore,
purification by distillation must be performed under vacuum.

Spectroscopic Characterization

Spectroscopic data is essential for the unambiguous identification and purity assessment of L-
Threoninol.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 1H NMR (300MHz, CDCls): & 3.51 (dg, J=6.9, 5.9Hz, 1H, H2): [3.35 (AB of ABX, J=6.4, 5.2
Hz, 1H, H4); 3.20 (AB of ABX, J=6.4, 5.2Hz, 1H, H4"]: 2.36 (m, 1H, H3); 1.00 (d, J=6.9Hz,
3H, H1).[6]

o 13C NMR (75MHz, CDCIs): 6 66.7 (C2); 63.6 (C4); 58.3 (C3); 20.3 (C1).[6]
e Mass Spectrometry (MS):

o High-Resolution Fast Atom Bombardment (HR-FAB MS): For CaH11NO:z ([M+H]*), the
expected mass is 105.0790, with an experimental found value of 105.0801.[6] This high-
resolution data confirms the elemental composition of the molecule.
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Synthesis and Experimental Protocols

L-Threoninol is most commonly synthesized via the reduction of its parent amino acid, L-
threonine, or its corresponding esters.[1][2] This approach leverages the readily available and
enantiomerically pure starting material from the chiral pool. The choice of reducing agent is
critical;, powerful hydride donors like lithium aluminum hydride (LAH) or sodium borohydride in
combination with iodine are effective.[2][6]
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Fig 1: General workflow for the synthesis of L-Threoninol.

Protocol: Reduction of L-Threonine Ethyl Ester with
LiAlIH4

This protocol is adapted from a documented synthetic procedure and represents a robust
method for producing L-Threoninol in high yield.[6]

Objective: To synthesize (2R,3R)-2-aminobutane-1,3-diol (L-Threoninol) from L-threonine
ethyl ester.

Materials:
¢ L-threonine ethyl ester (23 mmol)
e Lithium aluminum hydride (LAH) (94 mmol)

e Anhydrous Tetrahydrofuran (THF) (250 mL)
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e 0.1N Hydrochloric acid (HCI)

o Standard reflux apparatus, dropping funnel, and magnetic stirrer
* Ice bath

Procedure:

e Setup: In a dry three-neck round-bottom flask equipped with a condenser and a dropping
funnel, suspend lithium aluminum hydride (3.56g, 94 mmol) in 200 mL of anhydrous THF
under an inert atmosphere.

o Addition of Ester: Dissolve L-threonine ethyl ester (3.45g, 23 mmol) in 50 mL of anhydrous
THF. Add this solution dropwise to the stirring LAH suspension over a period of 1.5 hours.
Causality Note: Slow, dropwise addition is crucial to control the highly exothermic reaction
between the ester and the powerful reducing agent, LAH.

¢ Reaction: Once the addition is complete, heat the reaction mixture to reflux and maintain for
3 hours. Causality Note: Refluxing provides the necessary thermal energy to ensure the
complete reduction of the ester functional group to the primary alcohol.

e Quenching: After 3 hours, cool the reaction mixture in an ice bath. Carefully and slowly
guench the excess LAH by the dropwise addition of 0.1N HCI until gas evolution ceases.
Trustworthiness Note: This step is critical for safety, as it deactivates the highly reactive
excess LAH. An ice bath must be used to manage the heat generated during quenching.

« |solation: The quenching process results in the precipitation of lithium and aluminum salts.
Remove these salts by filtration through a pad of Celite.

 Purification: Concentrate the filtrate by vacuum rotary evaporation to yield the crude L-
Threoninol product. The reported yield for this method is approximately 97%.[6] Further
purification can be achieved via chromatography if necessary.

Applications in Drug Development and Chiral
Synthesis
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The physical properties of L-Threoninol directly enable its primary role as a versatile chiral
intermediate.

o Chiral Building Block: Its defined stereochemistry is transferred to new, more complex
molecules, making it a valuable starting material for the synthesis of pharmaceuticals and
other biologically active compounds.[2][4]

» Peptide Synthesis: It can be incorporated into peptide structures or used as a chiral auxiliary
in solution-phase peptide synthesis.[7]

e Ligand Synthesis: The amino and hydroxyl groups can be derivatized to form bisoxazoline
ligands and other chiral ligands used in asymmetric metal catalysis.[2][13]
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Multi-step
Synthesis

Functionalization

Biochemical Probes & Assays

Incorporation

Pharmaceutical Active
Ingredients (APIS)

Chiral Ligands for

Asymmetric Catalysis Mhigeliifatl PEpie S

Click to download full resolution via product page

Fig 2: Role of L-Threoninol as a central precursor in synthesis.

Safety, Handling, and Storage

Proper handling and storage are essential for maintaining the integrity of L-Threoninol and
ensuring laboratory safety.

o Hazard Identification: According to the Globally Harmonized System (GHS), L-Threoninol is
classified as causing skin irritation (H315) and serious eye irritation (H319).[5][8]

» Handling Procedures: Use personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat, to avoid contact with skin and eyes.[14][15] Ensure adequate
ventilation or work within a fume hood to avoid inhaling any dust or aerosols.[14]
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» Storage Conditions: L-Threoninol should be stored in a tightly closed container in a cool,
dry, and well-ventilated place.[14] Some suppliers recommend storage at room temperature,
while others suggest refrigerated conditions (0-8°C) or even frozen (-20°C) for long-term
stability.[4][8][9]

Conclusion

L-Threoninol is a foundational chiral molecule whose value is derived directly from its distinct
physical and chemical properties. Its well-defined stereochemistry, functional group versatility,
and predictable solubility make it a reliable and indispensable tool for chemists. From the
synthesis of novel therapeutics to the development of advanced catalytic systems, a
comprehensive understanding of this compound, as detailed in this guide, is the first step
toward unlocking its full synthetic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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